Cas no 478068-14-3 (2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile)

• Product Name: 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile
• CAS No: 478068-14-3
• MDL: MFCD01871642
• CID: 4653554
• Update Time: 2025-06-08

2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile

• MDL： MFCD01871642

Computed Properties

• Exact Mass: 322.981
• Monoisotopic Mass: 322.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile

Introduction to 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile (CAS No. 478068-14-3)

2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile, with the CAS number 478068-14-3, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a bromophenyl group and multiple cyano groups. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile can be represented as follows: C₁₅H₉BrN₄. The presence of the bromine atom and the cyano groups imparts unique electronic and steric properties to the molecule, making it a valuable candidate for drug discovery and development. Recent studies have highlighted its potential as a lead compound for the treatment of various diseases, including cancer and neurodegenerative disorders.

In the context of cancer research, 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile has shown promising antiproliferative effects on several cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its antiproliferative properties, 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the production of reactive oxygen species (ROS), which are known to contribute to neuronal damage.

The pharmacokinetic properties of 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile have also been studied extensively. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity for target cells enhance its safety profile and reduce the risk of adverse side effects.

In terms of synthetic methods, 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile can be synthesized through a multi-step process involving the condensation of 2-amino-3-cyanopyridine with 4-bromobenzaldehyde followed by subsequent nitrile formation reactions. The synthesis route is well-documented in the literature and can be optimized for large-scale production to meet industrial demands.

The potential applications of 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile extend beyond cancer and neurodegenerative diseases. Ongoing research is exploring its use in other therapeutic areas such as inflammation and cardiovascular diseases. For instance, preliminary studies suggest that this compound may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in immune cells.

In conclusion, 2-Amino-6-(4-bromophenyl)-3,4,5-pyridinetricarbonitrile (CAS No. 478068-14-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and clinical efficacy will likely uncover additional benefits and expand its utility in treating various diseases.